Cas no 16552-38-8 (Benzenamine,N-(3-methylphenyl)-2,4,6-trinitro-)
16552-38-8 structure
Product Name:Benzenamine,N-(3-methylphenyl)-2,4,6-trinitro-
CAS No:16552-38-8
MF:C13H10N4O6
MW:318.24170255661
CID:158756
PubChem ID:291919
Update Time:2025-04-19
Benzenamine,N-(3-methylphenyl)-2,4,6-trinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,N-(3-methylphenyl)-2,4,6-trinitro-
- 3'-Methyl-2,4,6-trinitrodiphenylamine
- N-Picryl-m-toluidine
- 2'.4'.6'-Trinitro-3-methyl-diphenylamin
- N-Picryl-m-toluidin
- picryl-m-tolyl-amine
- Pikryl-m-toluidin
- Pikryl-m-tolyl-amin
- Pykryl-m-toluidin
- 16552-38-8
- NSC157486
- DTXSID30937097
- NSC-157486
- 3'-Methyl-2,6-trinitrodiphenylamine
- N-(3-methylphenyl)-2,4,6-trinitroaniline
-
- Inchi: 1S/C13H10N4O6/c1-8-3-2-4-9(5-8)14-13-11(16(20)21)6-10(15(18)19)7-12(13)17(22)23/h2-7,14H,1H3
- InChI Key: ZUENYUGGLWYBTO-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C=1NC1C=CC=C(C)C=1)[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 318.0601
- Monoisotopic Mass: 318.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 150Ų
Experimental Properties
- Density: 1.535
- Boiling Point: 431.7°Cat760mmHg
- Flash Point: 214.9°C
- Refractive Index: 1.699
- PSA: 141.45
- LogP: 5.10580
Benzenamine,N-(3-methylphenyl)-2,4,6-trinitro- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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